![molecular formula C18H14ClNO3S2 B4839344 3-(4-chlorophenyl)-5-(2,5-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4839344.png)
3-(4-chlorophenyl)-5-(2,5-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
3-(4-chlorophenyl)-5-(2,5-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as DMTS and is synthesized through a multistep reaction involving the use of various reagents and catalysts.
Mechanism of Action
The mechanism of action of 3-(4-chlorophenyl)-5-(2,5-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, studies have shown that this compound exhibits its cytotoxic, protein kinase inhibitory, and anti-inflammatory activities by modulating various cellular signaling pathways. For example, this compound has been shown to inhibit the activity of PI3K/Akt signaling pathway, which plays a crucial role in cell survival and proliferation. Furthermore, this compound has been shown to inhibit the activity of NF-κB signaling pathway, which plays a crucial role in the regulation of immune response and inflammation.
Biochemical and Physiological Effects:
This compound exhibits various biochemical and physiological effects. In vitro studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines. Furthermore, this compound has been shown to inhibit the activity of protein kinases, which play a crucial role in various cellular processes, including cell growth and differentiation. In addition, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. However, further studies are required to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
3-(4-chlorophenyl)-5-(2,5-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has several advantages and limitations for lab experiments. One advantage of this compound is its potential use as an anti-cancer agent. Furthermore, this compound has been shown to inhibit the activity of protein kinases, which play a crucial role in various cellular processes. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 3-(4-chlorophenyl)-5-(2,5-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one. One future direction is to further investigate the potential use of this compound as an anti-cancer agent. Furthermore, future studies could focus on the development of more efficient synthesis methods for this compound. In addition, future studies could investigate the potential use of this compound as a protein kinase inhibitor in various cellular processes. Finally, future studies could investigate the potential use of this compound as an anti-inflammatory agent in various inflammatory conditions.
Scientific Research Applications
3-(4-chlorophenyl)-5-(2,5-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential use as an anti-cancer agent. Studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast, prostate, and lung cancer cells. In biochemistry, this compound has been studied for its potential use as a protein kinase inhibitor. Studies have shown that this compound inhibits the activity of protein kinases, which play a crucial role in various cellular processes, including cell growth and differentiation. In pharmacology, this compound has been studied for its potential use as an anti-inflammatory agent. Studies have shown that this compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Properties
IUPAC Name |
(5E)-3-(4-chlorophenyl)-5-[(2,5-dimethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClNO3S2/c1-22-14-7-8-15(23-2)11(9-14)10-16-17(21)20(18(24)25-16)13-5-3-12(19)4-6-13/h3-10H,1-2H3/b16-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLODAVMLOQEJTO-MHWRWJLKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C=C2C(=O)N(C(=S)S2)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)OC)/C=C/2\C(=O)N(C(=S)S2)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClNO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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